3-pentynoyl-S-pantetheine-11-pivalate
3-pentynoyl-S-pantetheine-11-pivalate
Brand Name:
Vulcanchem
CAS No.:
119072-37-6
VCID:
VC0051573
InChI:
InChI=1S/C21H34N2O6S/c1-7-8-9-16(25)30-13-12-22-15(24)10-11-23-18(27)17(26)21(5,6)14-29-19(28)20(2,3)4/h17,26H,9-14H2,1-6H3,(H,22,24)(H,23,27)/t17-/m0/s1
SMILES:
CC#CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COC(=O)C(C)(C)C)O
Molecular Formula:
C21H34N2O6S
Molecular Weight:
442.6 g/mol
3-pentynoyl-S-pantetheine-11-pivalate
CAS No.: 119072-37-6
Main Products
VCID: VC0051573
Molecular Formula: C21H34N2O6S
Molecular Weight: 442.6 g/mol
| CAS No. | 119072-37-6 |
|---|---|
| Product Name | 3-pentynoyl-S-pantetheine-11-pivalate |
| Molecular Formula | C21H34N2O6S |
| Molecular Weight | 442.6 g/mol |
| IUPAC Name | [(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-pent-3-ynoylsulfanylethylamino)propyl]amino]butyl] 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C21H34N2O6S/c1-7-8-9-16(25)30-13-12-22-15(24)10-11-23-18(27)17(26)21(5,6)14-29-19(28)20(2,3)4/h17,26H,9-14H2,1-6H3,(H,22,24)(H,23,27)/t17-/m0/s1 |
| Standard InChIKey | QIPZFAJEWGKKJV-KRWDZBQOSA-N |
| Isomeric SMILES | CC#CCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COC(=O)C(C)(C)C)O |
| SMILES | CC#CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COC(=O)C(C)(C)C)O |
| Canonical SMILES | CC#CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COC(=O)C(C)(C)C)O |
| Synonyms | 3-pentynoyl-S-pantetheine-11-pivalate 3-pentynoyl-SPP |
| PubChem Compound | 3082952 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume